3-(3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl)propanoic acid
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Description
3-(3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl)propanoic acid is a fluorinated oxadiazole derivative featuring a 1,2,4-oxadiazole core linked to a 2,6-difluorophenyl group and a propanoic acid moiety. Its synthesis typically involves cyclization of amidoxime precursors with dicarboxylic acid derivatives under controlled conditions .
Properties
Molecular Formula |
C11H8F2N2O3 |
|---|---|
Molecular Weight |
254.19 g/mol |
IUPAC Name |
3-[3-(2,6-difluorophenyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
InChI |
InChI=1S/C11H8F2N2O3/c12-6-2-1-3-7(13)10(6)11-14-8(18-15-11)4-5-9(16)17/h1-3H,4-5H2,(H,16,17) |
InChI Key |
MXLQYQQMLDGIEC-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C2=NOC(=N2)CCC(=O)O)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl)propanoic acid typically involves multiple steps, starting from commercially available 2,6-difluorobenzaldehyde. One common approach includes the following steps:
Protection of the Aldehyde Group: The aldehyde group of 2,6-difluorobenzaldehyde is protected to prevent unwanted reactions.
Henry Reaction (Nitroaldol Reaction): This step introduces the nitro group to the protected aldehyde.
Cyclization: The nitro compound undergoes cyclization to form the 1,2,4-oxadiazole ring.
Deprotection and Functionalization: The protected groups are removed, and the propanoic acid moiety is introduced.
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification systems to ensure high yield and purity.
Chemical Reactions Analysis
Types of Reactions
3-(3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl)propanoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups.
Reduction: Reduction reactions can modify the oxadiazole ring or the propanoic acid moiety.
Substitution: Halogenation and other substitution reactions can occur on the aromatic ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.
Substitution: Halogenation can be achieved using reagents like bromine (Br2) or chlorine (Cl2).
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.
Scientific Research Applications
Chemistry
In organic synthesis, 3-(3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl)propanoic acid serves as a valuable building block for creating more complex molecules. Its oxadiazole structure allows for various functionalizations that can lead to the development of new compounds with desired properties.
Biology
Research has indicated potential biological activities for this compound:
- Antimicrobial Properties : Studies suggest that derivatives of oxadiazoles exhibit significant antimicrobial activity against various pathogens.
- Anticancer Activity : Preliminary investigations have shown that this compound may inhibit cancer cell growth in vitro. For instance, similar compounds have demonstrated percent growth inhibitions (PGIs) against cancer cell lines such as SNB-19 and OVCAR-8 with values exceeding 85% .
Medicine
Ongoing research is exploring the therapeutic potential of 3-(3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl)propanoic acid for various diseases:
- Cancer Therapy : The compound's ability to modulate specific pathways suggests it could be developed into a therapeutic agent for cancer treatment.
- Diabetes Management : In vivo studies using models like Drosophila melanogaster have indicated anti-diabetic properties .
Industry
In industrial applications, this compound is utilized in developing new materials such as polymers and coatings due to its stability and reactivity. Its unique structural features make it suitable for applications requiring durable materials.
Case Studies
Mechanism of Action
The mechanism of action of 3-(3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The oxadiazole ring can interact with enzymes and receptors, modulating their activity. The compound may inhibit or activate certain pathways, leading to its observed biological effects.
Comparison with Similar Compounds
Structural Analogs and Substituent Effects
The biological and chemical properties of oxadiazole derivatives are highly dependent on substituents. Below is a comparative analysis of key analogs:
Key Observations :
- Halogen Effects: Bromine (Compound 19) and fluorine substituents enhance reactivity and target binding compared to non-halogenated analogs like 3-phenylpropanoic acid derivatives .
- Aromatic vs.
- Electron-Withdrawing Groups : The 2,6-difluorophenyl group in the target compound increases metabolic stability and acidity (pKa ~3.5–4.0), favoring ionized forms at physiological pH .
Biological Activity
3-(3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl)propanoic acid is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound's structure can be represented as follows:
- Molecular Formula: C₁₃H₁₀F₂N₄O₂
- Molecular Weight: 286.24 g/mol
- CAS Number: 1708168-65-3
Biological Activity Overview
Research indicates that 3-(3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl)propanoic acid exhibits various biological activities including:
- Anticancer Activity : Studies have shown that oxadiazole derivatives can inhibit cancer cell proliferation. For instance, compounds with similar structures have demonstrated cytotoxic effects against various cancer cell lines such as HCT116 (colon cancer) and T47D (breast cancer) with IC50 values ranging from 4.36 μM to 6.2 μM .
- Antimicrobial Properties : The compound has shown potential antibacterial and antifungal activities. The oxadiazole ring system is known for its ability to interact with microbial enzymes, leading to inhibition of growth .
- CB2 Receptor Modulation : Research has indicated that oxadiazole derivatives can selectively bind to cannabinoid receptors, particularly CB2 receptors, which are involved in anti-inflammatory processes . This suggests potential therapeutic applications in pain management and inflammation.
The mechanism of action for this compound is hypothesized to involve:
- Inhibition of Enzymatic Activity : The oxadiazole moiety may inhibit key enzymes involved in cancer cell metabolism and proliferation.
- Receptor Interaction : Binding to CB2 receptors could modulate signaling pathways associated with inflammation and pain relief.
Case Study 1: Anticancer Efficacy
A study conducted on a series of oxadiazole derivatives found that compounds similar to 3-(3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl)propanoic acid showed significant cytotoxicity against the HCT116 colon cancer cell line. The compound exhibited an IC50 value of approximately 5 μM, indicating strong potential as an anticancer agent .
Case Study 2: Antimicrobial Activity
In a comparative study assessing the antimicrobial properties of various oxadiazole derivatives, it was found that those containing the difluorophenyl group displayed enhanced antifungal activity against Candida species while maintaining moderate antibacterial efficacy against Gram-positive bacteria .
Data Table: Biological Activities of Related Compounds
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
